
In-Depth Technical Guide to the Chemical
Identifiers of Iron(II) Bromide Hexahydrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Iron(II)bromidehexahydrate

Cat. No.: B15251901 Get Quote

For researchers, scientists, and professionals in drug development, precise identification of

chemical compounds is paramount. This guide provides a comprehensive overview of the key

chemical identifiers for Iron(II) bromide hexahydrate, a compound with applications in chemical

synthesis and potentially in pharmaceutical formulations.

Core Chemical Identifiers
Iron(II) bromide hexahydrate is a hydrated inorganic compound. The accurate tracking and

documentation of this substance in research and development rely on standardized identifiers.

The most critical of these is the CAS (Chemical Abstracts Service) Registry Number.

CAS Number: The definitive CAS number for Iron(II) bromide hexahydrate is 13463-12-2.[1] It

is important to distinguish this from the anhydrous form, Iron(II) bromide, which has the CAS

number 7789-46-0, and the tetrahydrate form with CAS number 20049-61-0.[2]

The following table summarizes the key chemical identifiers for Iron(II) bromide and its

hydrated forms, facilitating easy comparison.
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Identifier Type
Iron(II) Bromide
Hexahydrate

Iron(II) Bromide
(Anhydrous)

Notes

CAS Number 13463-12-2 7789-46-0

The hexahydrate is a

distinct chemical entity

from the anhydrous

form.

Molecular Formula FeBr₂·6H₂O FeBr₂

The hexahydrate

contains six molecules

of water of

crystallization.

PubChem CID
25021682 (for

hydrate)
425646

PubChem provides

distinct identifiers for

the hydrated and

anhydrous forms.[2][3]

EC Number Not directly available 232-168-8

The European

Community number is

typically assigned to

the anhydrous

substance.[4][5]

UNII Not directly available EA3X054RBZ

The Unique Ingredient

Identifier is assigned

to the anhydrous form.

[2]

InChI

InChI=1S/2BrH.Fe.6H

2O/h21H;;61H2/q;;+2;

;;;;;/p-2

InChI=1S/2BrH.Fe/h2*

1H;/q;;+2/p-2

The InChI string is a

standardized

structural

representation.

SMILES
O.O.O.O.O.O.[Fe+2].

[Br-].[Br-]
[Fe+2].[Br-].[Br-]

A simplified line-

notation for the

chemical structure.
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Experimental Protocols: Synthesis of Iron(II)
Bromide
The synthesis of Iron(II) bromide compounds is a fundamental process for obtaining starting

materials for further reactions. Below are generalized methodologies for the synthesis of both

anhydrous and hydrated forms.

Synthesis of Anhydrous Iron(II) Bromide
A common method for preparing anhydrous Iron(II) bromide involves the direct reaction of iron

with bromine or hydrogen bromide at elevated temperatures.

Methodology:

Place iron powder in a reaction tube furnace.

Pass a stream of dry hydrogen bromide gas over the iron powder.

Heat the furnace to red heat to initiate the reaction.

The resulting product is anhydrous Iron(II) bromide.

Alternatively, bromine vapor can be used in place of hydrogen bromide gas.

Synthesis of Iron(II) Bromide Hexahydrate
The hydrated form is typically prepared from an aqueous solution.

Methodology:

Dissolve iron powder in a concentrated solution of hydrobromic acid in methanol.[2] This

reaction produces the methanol solvate [Fe(MeOH)₆]Br₂ and hydrogen gas.[2]

Carefully evaporate the solvent under reduced pressure.

Crystallization from an aqueous solution will yield the pale green hexahydrate at room

temperature.[6]
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Logical Workflow for Chemical Identification
The following diagram illustrates a logical workflow for the identification of a chemical

compound, starting from its common name and branching to its various unique identifiers.

Chemical Identification Workflow

Chemical Name
(Iron(II) bromide hexahydrate)

CAS Number Molecular Formula Structural Identifiers Registry & Inventory IDs

InChI SMILES PubChem CID EC Number UNII

Click to download full resolution via product page

Caption: A flowchart illustrating the process of identifying a chemical compound through its

various identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Iron (II) Bromide Hexahydrate, FeBr2-6H2O [asia.matweb.com]

2. Iron(II) bromide - Wikipedia [en.wikipedia.org]

3. Iron (II) bromide hydrate | Br2FeH2O | CID 25021682 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Iron(II) bromide Ferrous bromide [sigmaaldrich.com]

5. Iron(II) bromide anhydrous, beads, -10mesh, 99.999 trace metals 7789-46-0
[sigmaaldrich.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15251901?utm_src=pdf-body-img
https://www.benchchem.com/product/b15251901?utm_src=pdf-custom-synthesis
https://asia.matweb.com/search/SpecificMaterialText.asp?bassnum=EINOR2634
https://en.wikipedia.org/wiki/Iron(II)_bromide
https://pubchem.ncbi.nlm.nih.gov/compound/Iron-_II_-bromide-hydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Iron-_II_-bromide-hydrate
https://www.sigmaaldrich.com/US/en/product/aldrich/400831
https://www.sigmaaldrich.com/CA/en/product/aldrich/434000
https://www.sigmaaldrich.com/CA/en/product/aldrich/434000
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15251901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. IRON (II) BROMIDE | 7789-46-0 [chemicalbook.com]

To cite this document: BenchChem. [In-Depth Technical Guide to the Chemical Identifiers of
Iron(II) Bromide Hexahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15251901#cas-number-and-chemical-identifiers-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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